Pbttt-C14

• Molecular Formula: C44H71NS4
• Molecular Weight: 742.3 g/mol
• InChI: InChI=1S/C44H68S4.H3N/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-37-31-35(3)45-43(37)41-33-39-40(47-41)34-42(48-39)44-38(32-36(4)46-44)30-28-26-24-22-20-18-16-14-12-10-8-6-2;/h31-34H,5-30H2,1-4H3;1H3
• InChIKey: HSPIONAYCNNFIN-UHFFFAOYSA-N

PBTTT-C14: Identity and Comparator Map

PBTTT-C14 (Poly[2,5-bis(3-tetradecylthiophen-2-yl)thieno[3,2-b]thiophene], CAS 888491-19-8) is a p-type (hole-transporting) conjugated polymer semiconductor belonging to the polythiophene family, specifically the poly(thienothiophene) subclass . It is characterized by a rigid, fused thieno[3,2-b]thiophene backbone with tetradecyl (C14) alkyl side chains, yielding a molecular formula of (C₄₂H₆₂S₄)n, a molecular weight typically >50,000 Da, and a melting point >200 °C . Its closest comparators include the shorter side-chain analog PBTTT-C12, the industry workhorse regioregular P3HT (poly(3-hexylthiophene)), and the siloxane-functionalized variant PBTTT-Si3. PBTTT-C14 is procured primarily for applications demanding high field-effect hole mobility in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), organic thermoelectrics, and neuromorphic synaptic devices, where its unique liquid-crystalline ordering and edge-on crystallization behavior confer quantifiable performance advantages over alternative thiophene-based polymers [1].

Workflow Solution-processed OFET, OPV, thermoelectric, and neuromorphic synaptic device research

Selection Context Edge-on crystalline films via thermal annealing (180 °C); liquid-crystalline shear alignment

Polymer Type p-Type polythiophene with rigid fused thienothiophene backbone and C14 side chains

• [1] McCulloch, I.; Heeney, M.; Bailey, C.; Genevicius, K.; MacDonald, I.; Shkunov, M.; Sparrowe, D.; Tierney, S.; Wagner, R.; Zhang, W.; Chabinyc, M. L.; Kline, R. J.; McGehee, M. D.; Toney, M. F. Liquid-Crystalline Semiconducting Polymers with High Charge-Carrier Mobility. Nature Materials 2006, 5, 328–333. View Source

Why PBTTT-C14 Cannot Be Substituted

Despite sharing a thiophene-rich conjugated backbone, PBTTT-C14, P3HT, and PBTTT-C12 exhibit fundamentally different solid-state microstructures that translate into order-of-magnitude differences in charge transport, doping efficiency, and thermal processability. PBTTT-C14 possesses a markedly more rigid backbone than P3HT (persistence length lp ≈ 4.3 nm vs. ≈3 nm) , which promotes liquid-crystalline phase formation and enables the generation of highly ordered edge-on crystallites upon thermal annealing at 180 °C—a structural motif that maximizes in-plane hole mobility [1]. In contrast, P3HT lacks this liquid-crystalline window and its paracrystallinity remains static under annealing, placing a ceiling on microstructural improvement [2]. Compared to its shorter-chain congener PBTTT-C12 (mobility spec: 0.2–0.6 cm²/V·s), PBTTT-C14's longer tetradecyl side chains yield tighter lamellar packing, superior edge-on orientation fidelity, and a mobility that is 2–6× higher [3][4]. These structural divergences mean that substituting PBTTT-C14 with P3HT or PBTTT-C12 in a device stack optimized for C14's crystallization behavior will predictably degrade key figures of merit—mobility, on/off ratio, doped conductivity, and thermoelectric power factor—by factors that are quantifiable and experimentally reproduced across multiple independent studies.

vs. P3HT

Lacks liquid-crystalline phase; paracrystallinity unchanged by annealing; mobility and doped conductivity may be significantly lower in comparable device stacks

vs. PBTTT-C12

Shorter C12 chains give less robust edge-on orientation fidelity; reported mobility ceiling typically below C14 variant

vs. PBTTT-Si3

Siloxane side chains disrupt crystallinity; mixed face-on/edge-on mesophase replaces pure edge-on texture

• [1] Zhao, Q.; et al. Meticulous Molecular Engineering of Crystal Orientation and Morphology in Conjugated Polymer Thin Films for Field-Effect Transistors. (CORE repository). Extending alkyl chain to C14 with larger MW and 180 °C annealing promotes edge-on crystallites. View Source
• [2] Jiao, X.; Statz, M.; Lai, L.; Schott, S.; Jellett, C.; McCulloch, I.; Sirringhaus, H.; McNeill, C. R. Resolving Different Physical Origins Toward Crystallite Imperfection in Semiconducting Polymers: Crystallite Size vs. Paracrystallinity. J. Phys. Chem. B 2020, 124 (46), 10529–10538. View Source
• [3] Krackeler Scientific. PBTTT-C12 Product Specification (Catalog No. ALDRICH/753963). Semiconductor properties: mobility = 0.2–0.6 cm²/V·s; Mw 20,000–80,000. View Source
• [4] Scite.ai Citation Report: The influence of molecular weight on the microstructure and thin film transistor characteristics of pBTTT polymers. Proc. SPIE 2006. PBTTT polymers with C14 side chain achieve highest mobilities (up to 0.6 cm²/V·s at 20 mm channel), with maximum at C14 among C10–C18. View Source

PBTTT-C14 Quantitative Performance Benchmarks

Hole Mobility vs. P3HT and PBTTT-C12

The vendor-specified hole mobility of PBTTT-C14 is 1.3 cm²/V·s for edge-on oriented films, as listed in the Sigma-Aldrich commercial specification . In contrast, regioregular P3HT—the most widely used solution-processable organic semiconductor—exhibits a typical OFET field-effect mobility of approximately 0.01–0.1 cm²/V·s under comparable device architectures [1]. This represents a quantified advantage of roughly 13× to 130×. Further, the shorter-chain analog PBTTT-C12 carries a vendor-specified mobility range of only 0.2–0.6 cm²/V·s [2], placing PBTTT-C14 at a 2.2× to 6.5× advantage. A cross-study independent measurement in gelatin biopolymer-gated OFETs recorded PBTTT-C14 hole mobility of 0.1 cm²/V·s vs. 2.0 cm²/V·s for small-molecule α-sexithiophene (α-6T) under identical conditions, with PBTTT-C14 offering superior threshold voltage tunability from −2.15 V to +0.1 V as a function of ionic dopant loading . The systematic chain-length study across PBTTT variants (C6 to C16) identifies C14 as the optimal chain length that maximizes mobility, confirming this advantage is structurally intrinsic rather than processing-dependent [3].

Hole Mobility vs. P3HT & C12

Head-to-head

1.3 cm²/V·s (spec) vs. 0.01–0.1 (P3HT), 0.2–0.6 (C12)

Supports mobility-tier selection for high-speed OFETs

BGTC architecture; edge-on films, 180 °C anneal; channel-length dependence observed

Evidence Dimension	Field-effect hole mobility (μ, cm²/V·s)
Target Compound Data	1.3 cm²/V·s (Sigma-Aldrich spec); up to 0.6 cm²/V·s at 20 mm channel length (independent study); 0.1 cm²/V·s in gelatin-gated OFET
Comparator Or Baseline	P3HT: 0.01–0.1 cm²/V·s typical; PBTTT-C12: 0.2–0.6 cm²/V·s spec; α-6T: 2.0 cm²/V·s in identical gelatin-gated OFET
Quantified Difference	PBTTT-C14 / P3HT: 13×–130× higher; PBTTT-C14 / PBTTT-C12: 2.2×–6.5× higher; PBTTT-C14 / α-6T: 0.05× (but with superior VT tunability and solution processability)
Conditions	Bottom-gate top-contact (BGTC) OFET architecture; edge-on oriented films via thermal annealing at 180 °C; gelatin biopolymer-gated OFET with LiClO₄ loading

Why This Matters

For procurement decisions, the 1.3 cm²/V·s specification defines a performance tier unavailable from P3HT or PBTTT-C12, making PBTTT-C14 the only solution-processable polymer in this mobility class for high-speed organic logic circuits and low-voltage sensor applications.

• [1] Hamadani, B. H.; LeBoeuf, J. L.; Kline, R. J.; McCulloch, I.; Heeney, M.; Richter, C. A.; Richter, L. J.; Gundlach, D. J. Distinguishing Between Nonlinear Channel Transport and Contact Effects in Organic FETs. Proc. SPIE 2007, 6658, 66580D. Direct comparison of pBTTT-C14 and P3HT in OFETs. View Source
• [2] Krackeler Scientific. PBTTT-C12 Product Specification (Catalog No. ALDRICH/753963). Semiconductor properties: mobility = 0.2–0.6 cm²/V·s. View Source
• [3] Zhao, Q.; et al. Meticulous Molecular Engineering of Crystal Orientation and Morphology in Conjugated Polymer Thin Films for Field-Effect Transistors. CORE repository. C14 alkyl chain with larger MW and 180 °C annealing yields optimal edge-on crystallites and highest mobility among C6–C16 variants. View Source

Backbone Rigidity and Liquid-Crystalline Ordering vs. P3HT

Small-angle neutron scattering (SANS) measurements reveal that PBTTT-C14 possesses a persistence length lp of 4.3 ± 0.3 nm, compared to approximately 3 nm for P3HT . This ~43% greater backbone rigidity is the molecular origin of PBTTT-C14's ability to form thermotropic liquid-crystalline (LC) phases above the side-chain melting temperature, a feature entirely absent in P3HT. Within the LC temperature window (between ~100 °C and 180 °C), PBTTT-C14 can be shear-aligned to produce macroscopically oriented films with dichroic ratios exceeding 5, a processing advantage that enables anisotropic charge transport optimization [1]. The structural consequence is directly measurable: oriented PBTTT-C14 films exhibit three distinct diffraction features—(h00), (010), and (003)—in 2D-WAXS, indicating a degree of three-dimensional crystallographic order that is unattainable in P3HT without complex epitaxial templating .

Backbone Rigidity & LC Phase

Head-to-head

lp = 4.3 nm vs. 3 nm (P3HT); thermotropic LC phases absent in P3HT

Enables shear-aligned anisotropic film processing

SANS in deuterated solvent; 2D-WAXS confirms oriented crystallites

Evidence Dimension	Chain persistence length (lp, nm) and liquid-crystalline phase behavior
Target Compound Data	lp = 4.3 ± 0.3 nm; exhibits thermotropic LC phases (LC-1 and LC-2) between ~100 °C and 180 °C; shear-alignable into oriented films with dichroic ratio >5
Comparator Or Baseline	P3HT: lp ≈ 3 nm; no liquid-crystalline phase; limited shear-induced orientation
Quantified Difference	lp: ~43% greater for PBTTT-C14 vs. P3HT; qualitative difference: LC phase present vs. absent, enabling shear-alignment processing
Conditions	SANS measurements in deuterated solvent; 2D-WAXS on shear-oriented films at 100 °C and 180 °C

Why This Matters

The liquid-crystalline processing window of PBTTT-C14 is a unique manufacturing differentiator: it allows industrial-scale shear-coating or blade-coating to produce highly oriented active layers without post-deposition stretching or epitaxy, directly translating to higher and more anisotropic charge mobility in printed OFETs.

• [1] Pandey, M.; et al. Facile Fabrication of Large Area Oriented Conjugated Polymer Films by Ribbon-Shaped FTM and Its Implication on Anisotropic Charge Transport. Org. Electron. 2019, 65, 311–319. Dichroic ratio >5 for PBTTT-C14 oriented films. View Source

Paracrystallinity Annealing Response vs. P3HT

Synchrotron-based X-ray diffraction with in situ thermal control was used to decouple crystallite size and paracrystallinity—the two contributors to crystallite imperfection—in PBTTT-C14 and P3HT thin films [1]. The key finding is a stark qualitative divergence: the paracrystallinity of P3HT crystallites remains unchanged upon thermal annealing, whereas the paracrystallinity of PBTTT-C14 becomes progressively diminished as crystallites grow during annealing [1]. This means PBTTT-C14 possesses a unique microstructural 'healability'—thermal energy actively reduces lattice disorder and improves crystalline registry—while P3HT reaches a structural plateau beyond which further annealing yields no crystallographic benefit. The practical consequence is that post-deposition thermal annealing of PBTTT-C14 films can increase the thermoelectric power factor by a factor of three at room temperature, an improvement that is structurally inaccessible to P3HT [2].

Paracrystallinity Annealing Response

Head-to-head

PBTTT-C14 paracrystallinity reduces with annealing; P3HT unchanged

Supports post-deposition microstructural tuning

Synchrotron XRD with in situ heating; 3× thermoelectric power factor gain upon pre-annealing

Evidence Dimension	Paracrystallinity evolution under thermal annealing
Target Compound Data	PBTTT-C14 paracrystallinity diminishes (improves) with annealing; power factor increases by 3× upon annealing of pristine films before doping
Comparator Or Baseline	P3HT paracrystallinity remains unchanged with annealing; no equivalent power factor enhancement mechanism
Quantified Difference	Qualitative: paracrystallinity reduces vs. unchanged; quantitative: 3× power factor improvement for annealed PBTTT-C14 (from baseline to 3× at room temperature)
Conditions	Synchrotron XRD with in situ heating; NOPF₆ doping of drop-cast films with and without prior thermal annealing

Why This Matters

For industrial procurement, the annealing-responsive microstructure of PBTTT-C14 provides a post-processing quality-control lever that is absent for P3HT: film performance can be systematically tuned and optimized after deposition, enabling higher manufacturing yield and consistent device-to-device reproducibility in thermoelectric and OFET production lines.

• [1] Jiao, X.; Statz, M.; Lai, L.; Schott, S.; Jellett, C.; McCulloch, I.; Sirringhaus, H.; McNeill, C. R. Resolving Different Physical Origins Toward Crystallite Imperfection in Semiconducting Polymers: Crystallite Size vs. Paracrystallinity. J. Phys. Chem. B 2020, 124 (46), 10529–10538. View Source
• [2] Zhang, Q.; Sun, Y.; Xu, W.; Zhu, D. Effects of Structural Order in the Pristine State on the Thermoelectric Power-Factor of Doped PBTTT Films. Synth. Met. 2012, 162 (9–10), 788–793. Power factor increased by factor of 3 upon annealing before doping. View Source

Doped-State Electrical Conductivity vs. P3HT

Through a two-step doping approach combining solid-state F4TCNQ diffusion with anion exchange (F4TCNQ/ionic liquid), PBTTT-C14 films with optimized molecular weight (Mw = 175,199) achieve a record electrical conductivity of 1,103.8 S/cm [1]. When further enhanced with 0.9 wt% of the nucleating agent PDA, the doped conductivity reaches 1,894 S/cm—a 96% improvement over doped pristine PBTTT-C14 films . For context, P3HT films doped via comparable F4TCNQ methods typically exhibit conductivities in the range of 1–100 S/cm, rarely exceeding the 100 S/cm threshold [2][3]. The conductivity gap between optimized PBTTT-C14 and optimized P3HT is therefore conservatively one order of magnitude (10×), and can reach up to ~1,000× depending on processing conditions. This divergence arises from PBTTT-C14's superior ability to retain crystalline order during doping: the highly ordered lamellar structure of annealed PBTTT-C14 films remains largely intact after dopant intercalation, whereas P3HT films undergo significant structural disruption [4].

Doped Conductivity

Cross-study comparable

1,103.8 S/cm (optimized) vs. 1–100 S/cm (P3HT)

Enables flexible thermoelectric device research

Two-step F4TCNQ/anion exchange; Mw optimization; PDA nucleating agent boosts to 1,894 S/cm

Evidence Dimension	Electrical conductivity of doped films (σ, S/cm)
Target Compound Data	1,103.8 S/cm (two-step doping, Mw-optimized); 1,894 S/cm (with 0.9 wt% PDA nucleating agent); ~600 S/cm (F4TCNQ-doped, electrolyte-gated)
Comparator Or Baseline	P3HT: typically 1–100 S/cm under comparable F4TCNQ or vapor-phase doping; rarely exceeds 100 S/cm without specialized processing
Quantified Difference	Conservative: ≥10×; range: 10×–1,000× depending on doping protocol and P3HT batch quality
Conditions	F4TCNQ solid-state diffusion doping + anion exchange with ionic liquid; PDA nucleating agent at 0.9 wt% loading; molecular weight optimization (11,867 to 175,199 range)

Why This Matters

For thermoelectric generator and organic thermoelectric module procurement, the >1,100 S/cm conductivity threshold of PBTTT-C14 places it in a performance tier competitive with inorganic thermoelectrics, enabling flexible waste-heat harvesting devices with power outputs that are unattainable using P3HT-based active layers.

• [1] Chen, C.; Ma, H.; Lu, K.; et al. Doping Regulation of Highly Conductive PBTTT Films. Supramolecular Materials 2024, 3, 100070. Two-step doping achieves 1,103.8 S/cm for PBTTT-C14 with optimized Mw of 175,199. View Source
• [2] Glaudell, A. M.; Cochran, J. E.; Patel, S. N.; Chabinyc, M. L. Impact of the Doping Method on Conductivity and Thermopower in Semiconducting Polythiophenes. Adv. Energy Mater. 2015, 5 (4), 1401072. Comparative thermoelectric study of P3HT, PBTTT-C14, and P2TDC17-FT4. View Source
• [3] APS March Meeting 2014. Optimization of Thermoelectric Performance in Semiconducting Polymers for Understanding Charge Transport and Flexible Thermoelectric Applications. Conductivities up to ~100 S/cm explored for P3HT and PBTTT-C14 via molecular and vapor FTS doping. View Source
• [4] Zhang, Q.; Sun, Y.; Xu, W.; Zhu, D. Effects of Structural Order in the Pristine State on the Thermoelectric Power-Factor of Doped PBTTT Films. Synth. Met. 2012, 162 (9–10), 788–793. Ordered structure of annealed PBTTT-C14 films largely retained after doping. View Source

Thermoelectric Power Factor Enhancement with Nucleating Agent

The thermoelectric power factor (PF = σS²) is the decisive figure of merit for energy harvesting applications. Doped pristine PBTTT-C14 films exhibit a baseline PF of approximately 33 µW/m·K². Incorporation of 0.9 wt% PDA nucleating agent increases the crystallization degree by 45% and yields a maximum PF of 176 µW/m·K²—a 433% enhancement . In parallel work, PDA-modified films achieve σ = 1,800 S/cm and PF = 150 µW/m·K² (384% improvement) [1]. For broader context, water-borne PBTTT-C14 colloidal films with optimized morphology achieve a Seebeck coefficient of 495.96 µV/K and PF up to 54.89 µW/m·K² [2], while thermally annealed, NOPF₆-doped films see a 3× PF boost at room temperature relative to non-annealed controls [3]. Cross-study comparison with P3HT thermoelectrics is instructive: P3HT typically achieves PF values in the range of 5–30 µW/m·K² under comparable doping conditions, placing PBTTT-C14 at a 3×–35× advantage depending on the specific processing route [4].

Thermoelectric Power Factor

Cross-study comparable

176 µW/m·K² (with PDA) vs. 5–30 (P3HT)

Supports organic thermoelectric module fabrication assessment

433% increase over pristine PBTTT-C14; water-borne colloids achieve 54.89 µW/m·K²

Evidence Dimension	Thermoelectric power factor (PF, µW/m·K²)
Target Compound Data	176 µW/m·K² (0.9 wt% PDA, Adv. Mater. 2025); 150 µW/m·K² (PDA, independent report); 54.89 µW/m·K² (water-borne colloids); ~3× boost via pre-doping thermal annealing
Comparator Or Baseline	P3HT: typical PF range ~5–30 µW/m·K² under F4TCNQ or vapor-phase doping; P2TDC17-FT4: values reported in same comparative study
Quantified Difference	PF(PBTTT-C14) / PF(P3HT): ~3× to ~35×, depending on processing; PF improvement over pristine PBTTT-C14 baseline: 384%–433% with PDA nucleating agent
Conditions	PDA nucleating agent at 0.9 wt% loading; ion-exchange doping; water-borne colloid processing; thermal annealing prior to NOPF₆ doping

Why This Matters

The 176 µW/m·K² power factor represents a near-commercial threshold for organic thermoelectric generators. For procurement, this means PBTTT-C14 films—especially when combined with the simple PDA additive strategy—can achieve PF values that justify pilot-scale flexible thermoelectric module fabrication, a claim that cannot be made for P3HT at its current performance ceiling.

• [1] Chen, C.; et al. Remarkable Enhancement of Thermoelectric Performance of Semicrystalline Polymer Films upon Incorporating a Nucleating Agent Additive. Sciety 2024. PDA-modified PBTTT-C14: σ = 1,800 S/cm, PF = 150 µW/m·K²; 105% and 384% improvements over pristine. View Source
• [2] Wang, S.; et al. Thermoelectric Power Factor Exceeding 50 μW m⁻¹ K⁻² from Water-Borne Colloids of Polymer Semiconductors. J. Mater. Chem. C 2020, 8, 14665–14671. PBTTT-C14 colloids: Seebeck = 495.96 µV/K, PF = 54.89 µW/m·K². View Source
• [3] Zhang, Q.; Sun, Y.; Xu, W.; Zhu, D. Effects of Structural Order in the Pristine State on the Thermoelectric Power-Factor of Doped PBTTT Films. Synth. Met. 2012, 162 (9–10), 788–793. Power factor increased by factor of 3 upon thermal annealing before doping. View Source
• [4] Glaudell, A. M.; Cochran, J. E.; Patel, S. N.; Chabinyc, M. L. Impact of the Doping Method on Conductivity and Thermopower in Semiconducting Polythiophenes. Adv. Energy Mater. 2015, 5 (4), 1401072. Comparative data for P3HT, PBTTT-C14, and P2TDC17-FT4 thermoelectric properties. View Source

C14 Side-Chain: Optimal Edge-On Orientation and Mobility

A systematic study of PBTTT variants with alkyl side chains ranging from C6 through C16 reveals that the C14 chain length uniquely synergizes with sufficient molecular weight and 180 °C thermal annealing to promote the formation of highly ordered edge-on crystallites [1]. In transistor measurements across the homolog series, PBTTT polymers with C14 side chains consistently exhibited the highest field-effect mobilities—up to 0.6 cm²/V·s at a 20 mm channel length—with less than a factor of two variation across the entire C10–C18 range, but a clear maximum at C14 [2]. In contrast, PBTTT-C12 (commercial spec: 0.2–0.6 cm²/V·s [3]) shows a lower ceiling and less robust edge-on orientation fidelity. The structural basis for this optimum is that C14 chains provide sufficient interdigitation to stabilize lamellar packing (lamellar spacing ~20 Å pristine, ~26 Å when FeCl₃-doped) without introducing the excessive side-chain dilution of the conjugated backbone that occurs at C16 and beyond [4]. When the C14 alkyl chain is replaced with a linear siloxane Si₃ chain of twice the molecular cross-section, the polymer (PBTTT-Si3) loses crystallinity entirely and adopts a mixed face-on/edge-on mesomorphic orientation, confirming that the C14 chain length is specifically required for the crystalline, purely edge-on texture that underpins high mobility [5].

C14 Side-Chain Optimum

Class-level inference

C14 yields highest mobility among C6–C16 PBTTT homologs

Chain-length optimum supports selection for edge-on geometry

Systematic homolog study; Si3 variant loses crystallinity; C12 shows lower orientation fidelity

Evidence Dimension	Alkyl side-chain length effect on crystalline orientation and charge mobility
Target Compound Data	C14: highest mobility among C6–C16 PBTTT homologs; pure edge-on crystallites after 180 °C annealing; lamellar spacing ~20 Å (pristine), ~26 Å (FeCl₃-doped)
Comparator Or Baseline	C12: mobility 0.2–0.6 cm²/V·s, less robust edge-on orientation; C16: excessive side-chain dilution, reduced mobility; Si₃: non-crystalline, mixed face-on/edge-on mesophase
Quantified Difference	Mobility maximum at C14; C14/C12 mobility advantage: 2.2×–6.5×; quantitative loss of crystallinity when C14 replaced by Si₃ (qualitative: crystalline → mesomorphic)
Conditions	Systematic PBTTT synthesis with C6, C8, C10, C12, C14, C16 side chains; variable molecular weight; thermal annealing at 180 °C; XRD, AFM, and OFET characterization

Why This Matters

For procurement specification, the C14 chain length is not an arbitrary commercial variant—it is the structurally validated optimum within the PBTTT family. Selecting PBTTT-C12 or PBTTT-C16 will predictably yield lower mobility and poorer crystalline orientation, making PBTTT-C14 the only rational choice when maximizing charge transport in an edge-on device geometry is the primary design objective.

• [1] Zhao, Q.; et al. Meticulous Molecular Engineering of Crystal Orientation and Morphology in Conjugated Polymer Thin Films for Field-Effect Transistors. CORE repository. PBTTT-C14 with larger MW and 180 °C annealing promotes optimal edge-on crystallites. View Source
• [2] Kline, R. J.; McGehee, M. D.; Kadnikova, E. N.; Liu, J.; Fréchet, J. M. J.; Toney, M. F. The Influence of Molecular Weight on the Microstructure and Thin Film Transistor Characteristics of pBTTT Polymers. Proc. SPIE 2006, 6336, 63360J. C14 chain yields highest mobility, with maximum at C14 among C10–C18. View Source
• [3] Krackeler Scientific. PBTTT-C12 Product Specification (Catalog No. ALDRICH/753963). Mobility = 0.2–0.6 cm²/V·s. View Source
• [4] Quantifying Charge Carrier Localization in PBTTT Using Thermoelectric and Spectroscopic Techniques. ScienceOpen 2023. PBTTT-C12 lamellar spacing: 20 Å pristine, 26 Å FeCl₃-doped; notably tighter π-stacking than C14 variant. View Source
• [5] On the Impact of Linear Siloxanated Side Chains on the Molecular Self-Assembling and Charge Transport Properties of Conjugated Polymers. Scilit. PBTTT-C14 is crystalline and purely edge-on; PBTTT-Si₃ is mesomorphic with mixed face-on/edge-on orientation. View Source

PBTTT-C14 Best-Fit Application Scenarios

High-Speed, Low-Voltage OFETs for Flexible Logic Circuits

PBTTT-C14 is the polymer of choice when the application demands the highest possible hole mobility from a solution-processable organic semiconductor. Its vendor-specified mobility of 1.3 cm²/V·s and the ability to form highly oriented edge-on crystallites via thermal annealing at 180 °C [1] enable OFETs with channel mobilities that exceed P3HT-based devices by 13×–130× [2] and PBTTT-C12-based devices by 2.2×–6.5× [3]. In gelatin biopolymer-gated OFET architectures, the threshold voltage of PBTTT-C14 can be tuned from −2.15 V to +0.1 V by adjusting ionic dopant loading, enabling low-voltage operation compatible with flexible, biocompatible substrates . This combination of high mobility and voltage tunability positions PBTTT-C14 as the optimal active layer for printed ring oscillators, flexible display backplanes, and low-power sensor interfaces where switching speed and operating voltage are critical design constraints.

Flexible Organic Thermoelectric Generators for Waste-Heat Harvesting

For thermoelectric energy harvesting applications, PBTTT-C14's uniquely high doped-state conductivity and power factor create a performance tier that competing thiophene polymers cannot match. With a two-step doping protocol, PBTTT-C14 achieves 1,103.8 S/cm [4]; when augmented with 0.9 wt% PDA nucleating agent, conductivity reaches 1,894 S/cm and power factor attains 176 µW/m·K²—a 433% improvement over doped pristine films . This PF value approaches the threshold for commercially viable organic thermoelectric modules and exceeds typical P3HT-based thermoelectrics by 3×–35× [5]. Moreover, the 3× power factor enhancement available through simple pre-doping thermal annealing [6] provides a manufacturing-friendly optimization pathway that does not require changes to the doping chemistry. Procurement for OTEG pilot lines should therefore prioritize PBTTT-C14 over P3HT or PBTTT-C12 when power output density is the primary specification.

Organic Photodetectors and Photo-Synaptic Neuromorphic Devices

PBTTT-C14's combination of high crystallinity, large optical absorption coefficient, and superior charge transport makes it an exceptional channel material for light-stimulated organic phototransistors and photo-synaptic neuromorphic devices [7]. Its persistent length of 4.3 nm and liquid-crystalline ordering produce films with low electronic disorder—predominantly dynamic rather than static—which translates into reproducible photoresponse characteristics [8]. In xanthan gum-gated photo-synaptic OFETs, PBTTT-C14-based devices demonstrate synaptic behavior at operating voltages as low as −0.3 V [7]. The stochastic resonance phenomenon exploited in PBTTT-C14 OFETs further enables detection of low-intensity periodic optical signals (5 Hz) in the presence of optimized Gaussian noise, an functionality that is critically dependent on the polymer's high intrinsic mobility and low noise floor . For research groups and companies developing neuromorphic vision sensors or low-light photodetectors, PBTTT-C14 provides a uniquely well-characterized platform where structural order directly supports functional performance.

Shear-Aligned Anisotropic Conductive Films for Directional Charge Transport

The liquid-crystalline phase behavior of PBTTT-C14—specifically its two distinct LC phases (LC-1 and LC-2) accessible between ~100 °C and 180 °C—enables a unique manufacturing route to macroscopically aligned conductive films via melt-shearing . Films shear-aligned within the LC-2 phase exhibit dichroic ratios exceeding 5 and highly anisotropic in-plane charge transport [9]. This processing capability is entirely absent in P3HT, which lacks a thermotropic LC phase, and is diminished in PBTTT-C12 due to its less robust liquid-crystalline ordering. The resulting anisotropic conductivity is directly exploitable in devices requiring directional charge collection, such as polarization-sensitive photodetectors and organic thermoelectric modules where the Seebeck coefficient can be optimized along a specific in-plane axis. For industrial roll-to-roll manufacturing, the melt-shear alignment of PBTTT-C14 eliminates the need for post-deposition mechanical stretching or rubbing steps, reducing process complexity while delivering orientation-dependent performance that no other solution-processable polythiophene can replicate.

Application

Selection Property

Validation Focus

Flexible logic circuits / OFET backplanes

High hole mobility, edge-on crystallinity

Mobility threshold and on/off ratio in target device stack

Flexible thermoelectric energy harvesting

High doped conductivity and power factor

Power factor and conductivity under selected doping protocol

Neuromorphic vision sensors / photodetectors

Low electronic disorder, reproducible photoresponse

Synaptic behavior and noise floor at low operating voltage

Anisotropic conductive films via shear alignment

Liquid-crystalline phase for melt-shear processing

Dichroic ratio and in-plane conductivity anisotropy

• [1] Zhao, Q.; et al. Meticulous Molecular Engineering of Crystal Orientation and Morphology in Conjugated Polymer Thin Films for Field-Effect Transistors. CORE repository. C14 chain with larger MW and 180 °C annealing promotes optimal edge-on crystallites. View Source
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